Cas no 212832-16-1 (1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)-)
212832-16-1 structure
Product Name:1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)-
CAS No:212832-16-1
MF:C19H23F2N3
MW:331.402831315994
CID:1403716
PubChem ID:11034920
Update Time:2025-04-20
1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)-
- 4-fluoro-N-(4-fluorophenyl)-N-(3-piperazin-1-ylpropyl)aniline
- Bis-(4-fluoro-phenyl)-(3-piperazin-1-yl-propyl)-amine
- BDBM50129596
- SCHEMBL8011417
- 212832-16-1
- DTXSID50452797
- CHEMBL315166
-
- Inchi: 1S/C19H23F2N3/c20-16-2-6-18(7-3-16)24(19-8-4-17(21)5-9-19)13-1-12-23-14-10-22-11-15-23/h2-9,22H,1,10-15H2
- InChI Key: LRJWNYKCDTWXAG-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)N(C1C=CC(=CC=1)F)CCCN1CCNCC1
Computed Properties
- Exact Mass: 331.18619
- Monoisotopic Mass: 331.18600407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.51
1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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